Cas no 2172479-01-3 (benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate)

• Product Name: benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate
• CAS No: 2172479-01-3
• MF: C₂₃H₃₆N₂O₂
• MW: 372.544146537781
• CID: 5943222
• PubChem ID: 165825001
• Update Time: 2025-05-22

benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate
• 2172479-01-3
• EN300-1609736
• benzyl N-[1-(decahydroisoquinolin-5-yl)ethyl]-N-(2-methylpropyl)carbamate

• Inchi： 1S/C23H36N2O2/c1-17(2)15-25(23(26)27-16-19-8-5-4-6-9-19)18(3)21-11-7-10-20-14-24-13-12-22(20)21/h4-6,8-9,17-18,20-22,24H,7,10-16H2,1-3H3
• InChI Key： PDXPAAJJARUWQO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(C)C)C(C)C1CCCC2CNCCC12)=O

Computed Properties

• Exact Mass: 372.277678395g/mol
• Monoisotopic Mass: 372.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate

Comprehensive Analysis of Benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate (CAS No. 2172479-01-3)

The compound Benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate (CAS No. 2172479-01-3) is a specialized carbamate derivative with a unique structural framework. Its molecular architecture combines a decahydroisoquinoline core with a benzyl carbamate moiety, making it a subject of interest in pharmaceutical and chemical research. This compound's synthetic versatility and potential applications in drug discovery have garnered attention, particularly in the context of central nervous system (CNS) targeting molecules.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of structurally complex molecules like Benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate. Researchers are increasingly exploring its bioavailability and metabolic stability, which are critical factors in modern medicinal chemistry. The compound's lipophilicity and hydrogen-bonding capacity make it a promising candidate for further investigation in neurological therapeutics.

The synthesis of Benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate typically involves multi-step organic reactions, including amide coupling and carbamate formation. Its stereochemical complexity poses both challenges and opportunities for asymmetric synthesis methodologies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and ensuring its chemical purity.

In the context of green chemistry initiatives, there is growing interest in developing more sustainable synthetic routes for compounds like Benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate. Researchers are exploring catalytic methods and biocatalysis approaches to reduce environmental impact while maintaining high yield and selectivity. These efforts align with the pharmaceutical industry's focus on process intensification and waste minimization.

The structure-activity relationship (SAR) studies of Benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate have revealed interesting insights into its potential pharmacological properties. The decahydroisoquinoline scaffold is known to contribute to membrane permeability, while the carbamate group may influence enzyme interactions. These characteristics make the compound valuable for lead optimization in drug development programs.

From a regulatory perspective, proper handling and documentation of Benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate are essential for research and development activities. While not classified as hazardous, standard laboratory safety protocols should be followed when working with this compound. Its storage conditions and stability profile are important considerations for long-term research applications.

The future research directions for Benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate may include structure-based drug design applications and exploration of its potential as a molecular scaffold for diverse therapeutic targets. With advances in cryo-EM and X-ray crystallography, researchers can gain deeper insights into its three-dimensional conformation and target binding characteristics.

In conclusion, Benzyl N-1-(decahydroisoquinolin-5-yl)ethyl-N-(2-methylpropyl)carbamate (CAS No. 2172479-01-3) represents an intriguing compound at the intersection of organic chemistry and pharmaceutical science. Its complex structure and potential applications continue to make it a valuable subject for scientific investigation, particularly in the era of precision medicine and targeted therapies.